
2-Chloro-2,3-dimethylbutane CAS number and
properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chloro-2,3-dimethylbutane

Cat. No.: B1595545 Get Quote

Core Identification and Molecular Architecture
2-Chloro-2,3-dimethylbutane, a halogenated alkane, is structurally characterized by a butane

backbone with methyl groups at positions 2 and 3, and a chlorine atom at the tertiary carbon

(C2). This specific arrangement imparts distinct chemical properties that are central to its utility

in organic synthesis.

The definitive identifier for this compound is its CAS Registry Number: 594-57-0.[1][2][3][4][5]

Its molecular formula is C₆H₁₃Cl, corresponding to a molecular weight of approximately 120.62

g/mol .[1][2][3][4][6]
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1. Reaction Setup
Combine 2,3-dimethyl-2-butanol and conc. HCl in a separatory funnel.

2. Reaction
Swirl and vent frequently for ~20 minutes. Allow layers to separate.

3. Aqueous Wash
Drain the lower aqueous layer. Wash the organic layer with 5% NaHCO₃ solution to neutralize excess acid.

4. Brine Wash
Wash the organic layer with saturated NaCl solution to remove dissolved water.

5. Drying
Transfer the organic layer to an Erlenmeyer flask and dry with anhydrous CaCl₂.

6. Isolation
Decant or filter the dried product into a pre-weighed flask.

7. Purification (Optional)
Purify the product by simple distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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